4-bromo-2-{[4-(2-nitrobenzyl)-1-piperazinyl]methyl}phenol ethanedioate (salt)

• IUPAC Name: 4-bromo-2-[[4-[(2-nitrophenyl)methyl]piperazin-1-yl]methyl]phenol;oxalic acid
• InChI: InChI=1S/C18H20BrN3O3.C2H2O4/c19-16-5-6-18(23)15(11-16)13-21-9-7-20(8-10-21)12-14-3-1-2-4-17(14)22(24)25;3-1(4)2(5)6/h1-6,11,23H,7-10,12-13H2;(H,3,4)(H,5,6)
• InChI Key: CZQADIHOAIYBMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2[N+](=O)[O-])CC3=C(C=CC(=C3)Br)O.C(=O)(C(=O)O)O
• Molecular Formula: C20H22BrN3O7
• Molecular Weight: 496.3 g/mol

Description

4-bromo-2-{[4-(2-nitrobenzyl)-1-piperazinyl]methyl}phenol ethanedioate (salt) is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "BZP-NBP," and it has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of BZP-NBP is not fully understood, but it is believed to involve modulation of dopamine and serotonin signaling pathways in the brain. It has been shown to increase dopamine release in the prefrontal cortex and striatum, as well as increase serotonin release in the hippocampus.
Biochemical and Physiological Effects:
BZP-NBP has been shown to have several biochemical and physiological effects, including increased dopamine and serotonin release, as well as increased neural activity in the prefrontal cortex and striatum. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of BZP-NBP for laboratory experiments is its high affinity for dopamine and serotonin receptors, which makes it a useful tool for studying these signaling pathways. However, its synthetic nature and potential for off-target effects may limit its usefulness in some experiments.

Future Directions

There are several potential future directions for research on BZP-NBP. One area of interest is its potential as a treatment for neurological disorders such as schizophrenia and depression. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects. Finally, there is potential for the development of more selective analogs of BZP-NBP that may have improved therapeutic properties.

Synthesis Methods

The synthesis of BZP-NBP involves several steps, starting with the reaction of 4-bromo-2-phenol with paraformaldehyde to form a Schiff base intermediate. This intermediate is then reacted with 2-nitrobenzylpiperazine to form the final product, which is purified and converted to its ethanedioate 4-bromo-2-{[4-(2-nitrobenzyl)-1-piperazinyl]methyl}phenol ethanedioate (salt) form.

Scientific Research Applications

BZP-NBP has been studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have an affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting that it may have potential as a treatment for neurological disorders such as schizophrenia and depression.